5-Bromo-3-chloro-1H-indazole

• IUPAC Name: 5-bromo-3-chloro-2H-indazole
• InChI: InChI=1S/C7H4BrClN2/c8-4-1-2-6-5(3-4)7(9)11-10-6/h1-3H,(H,10,11)
• InChI Key: SWJXMRPKABLFAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NNC(=C2C=C1Br)Cl
• Molecular Formula: C7H4BrClN2
• DSSTOX Substance ID: DTXSID10646291
• Molecular Weight: 231.48 g/mol
• CAS RN: 36760-19-7

Description

5-Bromo-3-chloro-1H-indazole is a compound that belongs to the class of indazoles, which are heterocyclic aromatic organic compounds containing a fused benzene and pyrrole ring. This particular derivative is substituted with bromine and chlorine atoms at the 5 and 3 positions, respectively, on the indazole ring system.

Synthesis Analysis

The synthesis of halogenated indazoles, such as this compound, can be achieved through various synthetic routes. For instance, the bromination of indazole under specific conditions can lead to the substitution at the desired positions, as indicated by the reactivity sequences of indazole species . Additionally, the synthesis of chloro and bromo substituted indanyl tetrazoles and indanyl methyltetrazoles from their respective acids through amide and nitrile routes has been reported, which suggests possible synthetic pathways for related indazole derivatives .

Molecular Structure Analysis

The molecular structure of halogenated indazoles can be determined using techniques such as single-crystal X-ray diffraction. For example, the crystal structure of 6-bromo-5-methyl-2-phenyl-2H-indazole-4,7-dione has been elucidated, providing insights into the geometric parameters of brominated indazoles . Although not directly related to this compound, these studies can inform the expected molecular geometry and intermolecular interactions of halogenated indazoles.

Chemical Reactions Analysis

Halogenated indazoles can undergo various chemical reactions due to the presence of reactive halogen atoms. For instance, the bromination of aromatic heterocycles like indazole can occur at different positions depending on the conditions, leading to various brominated products . Additionally, the presence of halogen functionalities on the pyrimidine nucleus of related compounds allows for diversification through reactions such as palladium-catalyzed cross-couplings and direct aromatic substitution .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from studies on similar compounds. For example, the physicochemical properties of new S-derivatives of brominated triazoles have been investigated, which may share some characteristics with brominated indazoles . The crystal packing, hydrogen bonding, and π-π stacking interactions of halogenated indazoles can also be analyzed through single-crystal X-ray diffraction studies and spectroscopic characterization .

Future Directions

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Mechanism of Action

Target of Action

5-Bromo-3-chloro-1H-indazole is a derivative of the indazole class of compounds . Indazole derivatives have been found to bind with high affinity to multiple receptors, making them useful in developing new therapeutic derivatives . The inhibition, regulation, and/or modulation of CHK1 and CHK2 kinases and of the cell volume-regulated human kinase h-sgk (human serum and glucocorticoid dependent kinase or SGK) play a role in the treatment of CHK1-, CHK2- and SGK-induced diseases such as cancer .

Mode of Action

Indazole derivatives are known to interact with their targets and cause changes that can lead to various biological activities . For example, they can inhibit cell growth with GI 50 values in the 0.041–33.6 μM range, being very effective against certain cell lines .

Biochemical Pathways

Indazole derivatives are known to affect a wide variety of biological properties . They can inhibit, regulate, and/or modulate kinases like CHK1, CHK2, and SGK, which play crucial roles in cell signaling pathways .

Pharmacokinetics

The physicochemical properties of similar indazole derivatives suggest that they may have good bioavailability .

Result of Action

The result of the action of this compound can vary depending on the specific target and the biological context. For instance, it has been reported that certain indazole derivatives can inhibit cell growth, suggesting potential anticancer activity .